Cas no 653-31-6 (2-(Pentafluorophenyl)ethanol)

• Product Name: 2-(Pentafluorophenyl)ethanol
• CAS No: 653-31-6
• MF: C₈H₅F₅O
• MW: 212.116719961166
• MDL: MFCD00042331
• CID: 514114
• PubChem ID: 69555
• Update Time: 2025-11-01

2-(Pentafluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol,2,3,4,5,6-pentafluoro-
• 2-(Pentafluorophenyl)ethanol
• 2-(2,3,4,5,6-pentafluorophenyl)ethanol
• SCHEMBL5327960
• UNII-3U2QK7J92A
• NSC96899
• AKOS005254346
• NSC 96899
• NSC-96899
• MFCD00042331
• NS00042261
• 2-(pentafluorophenyl)ethan-1-ol
• 2-(pentafluorophenyl)ethyl alcohol
• EN300-1838825
• 2-(2,3,4,5,6-pentafluorophenyl)ethan-1-ol
• FT-0676317
• EINECS 211-499-1
• 2,3,4,5,6-PENTAFLUOROBENZENEETHANOL
• Benzeneethanol, 2,3,4,5,6-pentafluoro-
• 653-31-6
• 3U2QK7J92A
• DTXSID70215644
• 2,3,4,5,6-Pentafluorophenethyl alcohol
• BS-28951
• 2-(Perfluorophenyl)ethanol
• UBDFNSASHPESJX-UHFFFAOYSA-N
• DB-391905
• DTXCID00138135

• MDL： MFCD00042331
• Inchi： 1S/C8H5F5O/c9-4-3(1-2-14)5(10)7(12)8(13)6(4)11/h14H,1-2H2
• InChI Key： UBDFNSASHPESJX-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1CCO)F)F)F)F

Computed Properties

• Exact Mass: 212.02600
• Monoisotopic Mass: 212.026056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2

Experimental Properties

• Density: 1,525 g/cm3
• Boiling Point: 89-90°C 6mm
• Flash Point: 68.2°C
• Refractive Index: 1.442
• PSA: 20.23000
• LogP: 1.91690

2-(Pentafluorophenyl)ethanol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(Pentafluorophenyl)ethanol

Comprehensive Overview of 2-(Pentafluorophenyl)ethanol (CAS No. 653-31-6): Properties, Applications, and Industry Insights

2-(Pentafluorophenyl)ethanol (CAS No. 653-31-6) is a fluorinated aromatic compound gaining significant attention in pharmaceutical, agrochemical, and material science research. This pentafluorophenyl derivative exhibits unique physicochemical properties due to the strong electron-withdrawing effects of its pentafluorophenyl group, making it a valuable intermediate in synthetic chemistry. Researchers and manufacturers increasingly seek this compound for its role in designing high-performance materials and bioactive molecules, particularly in the development of fluorinated pharmaceuticals and specialty coatings.

The molecular structure of 2-(Pentafluorophenyl)ethanol combines a hydrophilic hydroxyl group with a lipophilic pentafluorophenyl moiety, creating interesting solubility characteristics. This fluorinated alcohol demonstrates enhanced stability compared to non-fluorinated analogs, a feature driving its adoption in catalysis applications and polymer modification. Current literature highlights its utility in asymmetric synthesis, where the pentafluorophenyl substituent influences stereochemical outcomes, addressing growing demand for chiral building blocks in drug discovery.

Environmental considerations surrounding fluorinated compounds have prompted extensive studies on 2-(Pentafluorophenyl)ethanol's ecological profile. Advanced degradation techniques and green chemistry approaches are being developed to mitigate potential environmental impacts, responding to industry demands for sustainable fluorochemicals. The compound's thermal stability and chemical resistance make it particularly valuable for high-temperature applications, including electronic materials and aerospace coatings where performance under extreme conditions is critical.

Analytical characterization of 653-31-6 typically involves NMR spectroscopy (particularly 19F NMR), mass spectrometry, and chromatographic techniques. Recent advancements in fluorine-specific detection methods have improved the accuracy of purity assessments for this fluorinated intermediate. Quality control protocols emphasize monitoring residual solvents and fluorinated byproducts, reflecting the pharmaceutical industry's stringent regulatory requirements for fluorine-containing APIs.

Market trends indicate growing applications of 2-(Pentafluorophenyl)ethanol in liquid crystal formulations and OLED materials, capitalizing on its ability to modify electronic properties and surface characteristics. The compound's hydrogen bonding capacity combined with fluorine effects creates unique opportunities in supramolecular chemistry and smart material design. These developments align with increasing investments in advanced display technologies and flexible electronics, positioning this fluorinated building block as a key component in next-generation materials.

Safety assessments of 2-(Pentafluorophenyl)ethanol emphasize proper handling procedures for fluorinated compounds, including recommendations for personal protective equipment and ventilation controls. While not classified as hazardous under standard regulations, prudent laboratory practices suggest containment measures during large-scale operations. Storage stability studies confirm the compound's long-term viability when protected from moisture and strong oxidizers, important considerations for inventory management in industrial settings.

Future research directions for 653-31-6 include exploration of its bioconjugation potential and applications in fluorinated prodrugs. The compound's metabolic stability and cell membrane permeability characteristics make it particularly interesting for medicinal chemistry applications. Additionally, its utility in surface modification and nanomaterial functionalization continues to expand, driven by innovations in nanotechnology and composite materials development.